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Compound of Interest

Compound Name: Venlafaxine-d6

Cat. No.: B1429546

An In-Depth Technical Guide to Venlafaxine-d6

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on Venlafaxine-d6, a deuterated
analog of the serotonin-norepinephrine reuptake inhibitor (SNRI) Venlafaxine. This guide is
intended for use by researchers, scientists, and professionals in drug development, offering
detailed data on its chemical properties, analytical applications, and the biochemical pathways
influenced by its non-deuterated counterpart.

Core Physicochemical Data

Venlafaxine-d6 is primarily utilized as an internal standard in pharmacokinetic and metabolic
studies of Venlafaxine, enabling precise quantification in biological matrices through mass
spectrometry-based methods. Below are the key physicochemical properties of Venlafaxine-d6
and its common salt form.
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Venlafaxine-d6

Property D,L-Venlafaxine-d6 .
Hydrochloride
CAS Number 1020720-02-8 1062606-12-5
Molecular Formula C17H21DeNO2 C17H21D6NO2 « HCI
Molecular Weight 283.44 g/mol 319.9 g/mol

1-[2-[di(methyl-ds)amino]-1-(4-

1-[2-(Dimethylamino)-1-(4-
methoxyphenyl)ethyl]-
Alternate Names methoxyphenyl)ethyl]cyclohex
cyclohexanol,
anol-d6

monohydrochloride

Mechanism of Action and Signaling Pathways

Venlafaxine, the non-deuterated parent compound of Venlafaxine-d6, exerts its therapeutic
effects by potently inhibiting the reuptake of serotonin (5-HT) and norepinephrine (NE) at the
presynaptic terminal.[1][2] This leads to an increased concentration of these neurotransmitters
in the synaptic cleft, enhancing neurotransmission.[1][3] At lower doses, Venlafaxine
predominantly inhibits serotonin reuptake, with norepinephrine reuptake inhibition becoming
more significant at higher doses.[2][3] At very high doses, it may also weakly inhibit dopamine
reuptake.[4]

Beyond its primary mechanism, research suggests that Venlafaxine's antidepressant effects
may also be mediated through the upregulation of Brain-Derived Neurotrophic Factor (BDNF).
[5][6][7] This neurotrophin plays a crucial role in neuronal survival, growth, and synaptic
plasticity. The upregulation of BDNF by Venlafaxine may contribute to the long-term therapeutic
effects on mood and cognition.[5][7] Studies have indicated that this process may involve the
PI3k/PKB/eNOS signaling pathway.[6] Furthermore, in other cellular contexts, Venlafaxine has
been shown to induce apoptosis in human melanoma cells through the JNK1/2-Nur77 signaling
pathway.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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